2-(4-Methylbenzoyl)furan-3-amine
Overview
Description
Scientific Research Applications
Antibacterial Agents
2-(4-Methylbenzoyl)furan-3-amine: and its derivatives have shown promise in the development of new antibacterial agents. The furan ring, a common motif in many bioactive compounds, can be modified to target various bacterial strains, including those resistant to current treatments .
Antinociceptive Drugs
Research has indicated that furan derivatives can be synthesized to exhibit antinociceptive properties, which are useful in the development of pain-relief medications. The structural reactivity of 2-(4-Methylbenzoyl)furan-3-amine allows for the creation of compounds that can potentially act on the central nervous system to alleviate pain .
Epoxy Resins
In material science, furan derivatives are utilized in the synthesis of epoxy resins. These resins have a wide range of industrial applications due to their strong adhesive properties and chemical resistance2-(4-Methylbenzoyl)furan-3-amine could serve as a precursor in the development of new types of epoxy resins with enhanced performance characteristics .
Suzuki–Miyaura Coupling
This compound is potentially valuable in chemical synthesis, particularly in Suzuki–Miyaura coupling reactions. This type of reaction is widely used to form carbon-carbon bonds, which are fundamental in the construction of complex organic molecules. The benzoyl and furan components of 2-(4-Methylbenzoyl)furan-3-amine may offer unique reactivity in such coupling processes .
Biochemical Research
In the field of biochemistry, furan derivatives are of interest due to their presence in various biological processes and as potential intermediates in metabolic pathways2-(4-Methylbenzoyl)furan-3-amine could be used in studies related to enzyme reactions, receptor-ligand interactions, and other biochemical assays .
Industrial Applications
While specific industrial uses for 2-(4-Methylbenzoyl)furan-3-amine are not widely documented, furan compounds in general have applications in the production of specialty chemicals, pharmaceuticals, and agrochemicals. As a furan derivative, it may be used in the synthesis of various industrial products, subject to further research and development .
Future Directions
The use of low-cost and readily available furan-based oxygenates for the synthesis of high-value-added chemicals, especially various useful amines, has become a research hotspot in biorefinery in the last decade . This suggests that “2-(4-Methylbenzoyl)furan-3-amine” and similar compounds may have potential applications in this area.
Mechanism of Action
Target of Action
Furan derivatives have been known to exhibit a wide range of biological and pharmacological characteristics, making them useful in various disease areas . .
Biochemical Pathways
Furan derivatives can be involved in various biochemical pathways. For instance, some furan-containing compounds have been found to exhibit antibacterial activity . .
properties
IUPAC Name |
(3-aminofuran-2-yl)-(4-methylphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c1-8-2-4-9(5-3-8)11(14)12-10(13)6-7-15-12/h2-7H,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQXWDMIHWKXWCH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=C(C=CO2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methylbenzoyl)furan-3-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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